N-(2-fluoro-4-methylphenyl)-2-[8-[methyl(propyl)amino]-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide

• IUPAC Name: N-(2-fluoro-4-methylphenyl)-2-[8-[methyl(propyl)amino]-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C18H21FN6O2/c1-4-8-23(3)16-17-22-25(18(27)24(17)9-7-20-16)11-15(26)21-14-6-5-12(2)10-13(14)19/h5-7,9-10H,4,8,11H2,1-3H3,(H,21,26)
• InChI Key: KTALDVLVZXIRDB-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C)C1=NC=CN2C1=NN(C2=O)CC(=O)NC3=C(C=C(C=C3)C)F
• Molecular Formula: C18H21FN6O2
• Molecular Weight: 372.4 g/mol

Description

N-(2-fluoro-4-methylphenyl)-2-[8-[methyl(propyl)amino]-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C18H21FN6O2 and its molecular weight is 372.404. The purity is usually 95%.
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Scientific Research Applications

Molecular Probes and Antagonists

The compound N-(2-fluoro-4-methylphenyl)-2-[8-[methyl(propyl)amino]-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide falls within a class of molecules that have been explored for their high affinity and selectivity as antagonists for specific receptors such as the human A2A adenosine receptor (AR). Research involving pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine derivatives, which share structural similarities with the specified compound, have demonstrated their potential as molecular probes for studying the A2A AR. These compounds were modified to include various functional groups, enabling their use in a wide range of pharmacological and imaging applications, including the development of fluorescent probes and radioligands for PET imaging. This indicates a significant interest in the use of such compounds for studying receptor dynamics and for the potential development of therapeutic agents targeting the A2A AR (Kumar et al., 2011).

Anticonvulsant Activity

Compounds structurally related to this compound have been synthesized and evaluated for their potential anticonvulsant activities. Specifically, research into substituted 8-amino-3-benzyl-1,2,4-triazolo[4,3-a] pyrazines has shown that these compounds exhibit potent anticonvulsant effects against maximal electroshock-induced seizures in animal models. This suggests the therapeutic potential of such molecules in the treatment of epilepsy and related seizure disorders, highlighting their importance in drug discovery efforts focused on central nervous system disorders (Kelley et al., 1995).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal properties of compounds with a similar structural framework to this compound have been a subject of scientific investigation. Synthesized derivatives of pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine have shown significant activity against a range of bacterial and fungal strains. This indicates the potential of these compounds in the development of new antibacterial and antifungal agents, addressing the ongoing need for novel therapeutics in the fight against resistant microbial infections (Abunada et al., 2008).

Anticancer Applications

Research into the anticancer activities of pyrazole-based compounds has also been conducted, with findings suggesting that these molecules may possess valuable therapeutic properties against various cancer cell lines. This area of research is particularly promising, offering potential pathways for the development of new anticancer agents that could contribute to the broader arsenal of drugs available for cancer treatment. Although the direct relevance to this compound may not be explicitly stated, the structural similarities and shared pharmacophores highlight the importance of such compounds in ongoing cancer research efforts (Riyadh, 2011).